2-[(2,5-Dimethylphenyl)methyl]-4,7,8-trimethyl-6-propylpurino[7,8-a]imidazole-1,3-dione

• CAS RN: 878412-03-4
• Molecular Formula: C22H27N5O2
• Molecular Weight: 393.491
• IUPAC Name: 2-[(2,5-dimethylphenyl)methyl]-4,7,8-trimethyl-6-propylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C22H27N5O2/c1-7-10-25-15(4)16(5)27-18-19(23-21(25)27)24(6)22(29)26(20(18)28)12-17-11-13(2)8-9-14(17)3/h8-9,11H,7,10,12H2,1-6H3
• InChI Key: JXEJSOBQLMYATM-UHFFFAOYSA-N
• SMILES: CCCN1C(=C(N2C1=NC3=C2C(=O)N(C(=O)N3C)CC4=C(C=CC(=C4)C)C)C)C
• solubility: not available

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Synthesis Analysis

Imidazole synthesis involves various methods. One method involves Wittig olefination of the phenylimidazolylketones, followed by a hydrogenation. Another approach for the synthesis of imidazole involves the arylketone, prepared from 2,3-dimetheylbenzoyl chloride and the doubly protected imidazole via the regioselective lithiation, was treated with MeLi to give the tertiary alcohol, which was reduced with Li/NH3 to give imidazole.

Molecular Structure Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole has become an important synthon in the development of new drugs. It is the basic core of some natural products such as histidine, purine, histamine and DNA based structures, etc.

Physical And Chemical Properties Analysis

The physical and chemical properties of imidazole derivatives can vary widely depending on their structure. For example, imidazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Future Directions

The future directions in the field of imidazole derivatives are promising. Due to their broad range of chemical and biological properties, imidazole has become an important synthon in the development of new drugs. There is a great importance of heterocyclic ring containing drugs.